Cas no 2229552-37-6 (1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine)

1-(4-Chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine is a fluorinated cyclobutylamine derivative with a substituted aromatic moiety, offering unique structural and electronic properties. The presence of both chloro and methoxy groups on the phenyl ring enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective reactivity. The 3,3-difluorocyclobutyl core contributes to increased metabolic stability and improved lipophilicity, making it valuable for drug discovery applications. This compound’s rigid cyclobutane framework, combined with fluorine substitution, may also influence binding affinity in target interactions. Its well-defined molecular architecture supports precise modifications for further derivatization in medicinal chemistry and material science research.
1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine structure
2229552-37-6 structure
Product Name:1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine
CAS No:2229552-37-6
MF:C12H14ClF2NO
MW:261.695469379425
CID:5975542
PubChem ID:165713655
Update Time:2025-06-11

1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine
    • 2229552-37-6
    • EN300-1943406
    • [1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
    • Inchi: 1S/C12H14ClF2NO/c1-17-10-4-8(2-3-9(10)13)11(7-16)5-12(14,15)6-11/h2-4H,5-7,16H2,1H3
    • InChI Key: NTLZIZRLMKJBIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1OC)C1(CN)CC(C1)(F)F

Computed Properties

  • Exact Mass: 261.0731981g/mol
  • Monoisotopic Mass: 261.0731981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.2Ų

1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1943406-0.05g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
0.05g
$1068.0 2023-09-17
Enamine
EN300-1943406-0.1g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
0.1g
$1119.0 2023-09-17
Enamine
EN300-1943406-0.25g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
0.25g
$1170.0 2023-09-17
Enamine
EN300-1943406-0.5g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
0.5g
$1221.0 2023-09-17
Enamine
EN300-1943406-1.0g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
1g
$1272.0 2023-05-31
Enamine
EN300-1943406-2.5g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
2.5g
$2492.0 2023-09-17
Enamine
EN300-1943406-5.0g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
5g
$3687.0 2023-05-31
Enamine
EN300-1943406-10.0g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
10g
$5467.0 2023-05-31
Enamine
EN300-1943406-1g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
1g
$1272.0 2023-09-17
Enamine
EN300-1943406-5g
[1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutyl]methanamine
2229552-37-6
5g
$3687.0 2023-09-17

Additional information on 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2229552-37-6 and Product Name: 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine

The compound with the CAS number 2229552-37-6 and the product name 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-chloro-3-methoxyphenyl moiety and a 3,3-difluorocyclobutyl group makes it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved pharmacokinetic properties. The 3,3-difluorocyclobutyl moiety in this compound is particularly noteworthy, as it introduces fluorine atoms that can modulate the electronic properties of the molecule. This structural feature has been widely studied for its ability to improve binding affinity and selectivity in drug-target interactions. Furthermore, the 4-chloro-3-methoxyphenyl group adds another layer of complexity, providing a versatile scaffold for further functionalization and derivatization.

Recent research has highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing difluorocyclobutyl units have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments. The structural rigidity provided by the cyclobutane ring enhances the molecule's ability to interact with biological targets, while the fluorine atoms contribute to lipophilicity and metabolic resistance. This combination makes 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of reactive sites such as the amine group allows for easy conjugation with other pharmacophores, enabling the synthesis of novel drug candidates with tailored properties. Researchers have been particularly interested in exploring its utility as an intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. The ability to modify both the aromatic ring and the cyclobutyl moiety provides a high degree of flexibility in drug design.

The synthesis of 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently. Additionally, computational methods have played a crucial role in optimizing synthetic routes and predicting the properties of potential derivatives.

From a pharmacological perspective, this compound exhibits intriguing biological activity that warrants further investigation. Preliminary studies suggest that it may interact with multiple targets, making it a potential pan-assay interference compound (PAC). Such compounds are highly valued in drug discovery due to their ability to modulate multiple pathways simultaneously. The 4-chloro-3-methoxyphenyl group is particularly interesting from a biological standpoint, as it has been shown to enhance binding affinity in several protein targets. This feature could be exploited to develop drugs with improved efficacy and selectivity.

The role of fluorine atoms in modulating drug activity cannot be overstated. In many cases, the introduction of fluorine can lead to significant improvements in pharmacokinetic properties such as bioavailability and half-life. The 3,3-difluorocyclobutyl unit in this compound is expected to contribute similarly, enhancing its stability against metabolic degradation while maintaining strong binding interactions with biological targets. These attributes make it an attractive candidate for further development into a therapeutic agent.

In conclusion, 1-(4-chloro-3-methoxyphenyl)-3,3-difluorocyclobutylmethanamine represents a promising entry point for novel drug discovery efforts. Its unique structural features offer opportunities for designing molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a significant role in shaping the future of medicinal chemistry.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.